Estrone-2,4,16,16-d4
Estrone-2,4,16,16-d4
A labeled metabolite of 17β-Estradiol.
Brand Name:
Vulcanchem
CAS No.:
53866-34-5
VCID:
VC20808701
InChI:
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O2
Molecular Weight:
274.4 g/mol
Estrone-2,4,16,16-d4
CAS No.: 53866-34-5
Cat. No.: VC20808701
Molecular Formula: C18H22O2
Molecular Weight: 274.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled metabolite of 17β-Estradiol. |
|---|---|
| CAS No. | 53866-34-5 |
| Molecular Formula | C18H22O2 |
| Molecular Weight | 274.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D |
| Standard InChI Key | DNXHEGUUPJUMQT-QSPUTOQOSA-N |
| Isomeric SMILES | [2H]C1=CC2=C(CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC(C4=O)([2H])[2H])C)C(=C1O)[2H] |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
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